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Compound of Interest

Compound Name: Barium oxalate

Cat. No.: B1583759

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative thermal analysis of barium oxalate and strontium
oxalate. The information presented is compiled from experimental data to assist researchers in
understanding the thermal behavior of these alkaline earth metal oxalates.

Data Summary: A Comparative Overview

The thermal decomposition of both barium oxalate and strontium oxalate occurs in distinct
stages: dehydration, decomposition of the anhydrous oxalate to the corresponding carbonate,
and finally, the decomposition of the carbonate to the oxide. The precise temperatures and
characteristics of these stages are summarized below.
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Thermal Decomposition

Barium Oxalate (BaC20a4)

Strontium Oxalate (SrC20a4)

Stage
Can occur in one or two steps
Occurs in a single step, with depending on the hydrate. For
the loss of crystal water.[1][2] SrC204-1.25H:20, the first
) The dehydration of dehydration step is observed
Dehydration

BaC204-0.5H20 takes place in
the temperature interval of
383-418 K (110-145 °C).[3]

between 127-200 °C.[4][5][6]
Dehydration is generally

complete around 200-210 °C.
[6]

Anhydrous Oxalate

Decomposition

Decomposes in a single step
to form barium carbonate
(BaCO0:s).[1][2] This
decomposition is an
exothermic process.[2] The
decomposition to the
carbonate occurs in the
temperature range of 330-550

°C in a nitrogen atmosphere.

Decomposes to strontium
carbonate (SrCOs).[4][5] This
decomposition occurs in the
temperature range of 400-600
°C, with a peak temperature
around 500 °C.[6][7] The
reaction is exothermic due to
the oxidation of evolved CO to
COz2 in air.[7]

Carbonate Decomposition

Barium carbonate
decomposes in multiple steps
to barium oxide (BaO).[1]
Intermediate compounds such
as BaCOs-(BaO)z and

(BaCOs3)o.5-(Ba0)2.5s may form.

[1] The decomposition of pure
BaCOs starts at higher
temperatures, around 790-
1060 °C in nitrogen.

Strontium carbonate
decomposes to strontium oxide
(SrO).[4][5] An endothermic
DTA peak around 910°C is
attributed to a phase transition
of SrCOs from orthorhombic to

hexagonal.[4][5]

Initial Hydrated Form

Commonly exists as a
hemihydrate, BaC204-0.5H20.
[1][3][8] Other hydrated forms
like BaC204-2H20 have also
been studied.[2]

Can exist in various hydrated
forms, such as SrC204-Hz20 or
SrC204-1.25H20.[4][5][9][10]
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Experimental Protocols

The data presented in this guide is primarily derived from Thermogravimetric Analysis (TGA)
and Differential Thermal Analysis (DTA). These techniques are used to measure changes in
physical and chemical properties of a sample as a function of temperature.

Typical Experimental Setup:
o Apparatus: A simultaneous TGA/DTA instrument is commonly used.

o Sample Preparation: A small quantity of the oxalate powder is placed in a sample holder
(e.g., an alumina or platinum crucible).

o Atmosphere: The analysis can be conducted in an inert atmosphere (e.g., nitrogen, argon) or
in a reactive atmosphere (e.g., air).[7] The atmosphere can significantly influence the
decomposition pathway, particularly the exothermicity of the oxalate decomposition step.

e Heating Rate: A constant heating rate is applied, typically in the range of 5 to 20 °C/min.[7]
[10]

o Data Collection: The instrument continuously records the sample's weight (TGA) and the
temperature difference between the sample and a reference (DTA) as the temperature is
increased.

The resulting TGA curve shows weight loss at each decomposition stage, while the DTA curve
indicates whether the process is endothermic (heat absorbed) or exothermic (heat released).

Logical Workflow for Comparative Thermal Analysis

The following diagram illustrates the logical workflow for conducting a comparative thermal
analysis of barium and strontium oxalate.
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Caption: Workflow for comparative thermal analysis.
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Decomposition Pathways

The thermal decomposition of both barium and strontium oxalate follows a generally similar
pathway, which can be visualized as a series of sequential reactions.
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Caption: Decomposition pathways of oxalates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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oxalate-and-strontium-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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